Cas no 51028-83-2 ([1,1'-Biphenyl]-3-aceticacid, 5-methoxy-)

• Product Name: [1,1'-Biphenyl]-3-aceticacid, 5-methoxy-
• CAS No: 51028-83-2
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 370493
• PubChem ID: 39870
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-aceticacid, 5-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-aceticacid, 5-methoxy-
• 2-(3-methoxy-5-phenylphenyl)acetic acid
• 5-Methoxy-3-biphenylacetic acid
• 3-BIPHENYLACETIC ACID, 5-METHOXY-
• DTXSID40199028
• CHEMBL139046
• 51028-83-2
• BRN 2116264

• Inchi： 1S/C15H14O3/c1-18-14-8-11(9-15(16)17)7-13(10-14)12-5-3-2-4-6-12/h2-8,10H,9H2,1H3,(H,16,17)
• InChI Key： RNTIGDWQNJQAKZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(CC(=O)O)=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Density: 1.175
• Boiling Point: 413°C at 760 mmHg
• Flash Point: 155.9°C
• Refractive Index: 1.58
• PSA: 46.53